2-({3-[(Cyclohexylamino)sulfonyl]benzoyl}amino)benzoic acid

• Molecular Formula: C20H22N2O5S
• Molecular Weight: 402.5 g/mol
• IUPAC Name: 2-[[3-(cyclohexylsulfamoyl)benzoyl]amino]benzoic acid
• InChI: InChI=1S/C20H22N2O5S/c23-19(21-18-12-5-4-11-17(18)20(24)25)14-7-6-10-16(13-14)28(26,27)22-15-8-2-1-3-9-15/h4-7,10-13,15,22H,1-3,8-9H2,(H,21,23)(H,24,25)
• InChI Key: JVFDYSXBEYKKHQ-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)NS(=O)(=O)C2=CC=CC(=C2)C(=O)NC3=CC=CC=C3C(=O)O

Description

2-({3-[(Cyclohexylamino)sulfonyl]benzoyl}amino)benzoic acid is a benzoic acid derivative featuring a benzoyl group substituted with a sulfonamide-linked cyclohexylamino moiety. Its molecular formula is C₂₀H₂₃N₂O₅S, with a molecular weight of 403.47 g/mol.

Biological Activity

2-({3-[(Cyclohexylamino)sulfonyl]benzoyl}amino)benzoic acid is a compound of interest due to its potential therapeutic applications. This article explores its biological activity, focusing on its pharmacological properties, mechanisms of action, and relevant studies.

Chemical Structure and Properties

The compound features a benzoic acid core substituted with a cyclohexylamino sulfonyl group, which may influence its interaction with biological targets. Its molecular formula is $C_{16}H_{20}N_{2}O_{4}S$.

Biological Activity Overview

The biological activity of 2-({3-[(Cyclohexylamino)sulfonyl]benzoyl}amino)benzoic acid can be categorized into several key areas:

• Anti-inflammatory Activity :
  • Similar compounds have shown significant inhibition of cyclooxygenase (COX) enzymes, particularly COX-2, which is implicated in inflammatory processes. For example, related benzoic acid derivatives demonstrated selective COX-2 inhibition with selectivity indices indicating a preference for COX-2 over COX-1 .
• Antiproliferative Effects :
  • In vitro studies have indicated that benzoic acid derivatives can inhibit the proliferation of various cancer cell lines. For instance, compounds similar to 2-({3-[(Cyclohexylamino)sulfonyl]benzoyl}amino)benzoic acid exhibited IC50 values in the low micromolar range against human cancer cells .
• Enzyme Inhibition :
  • The compound may also act as an inhibitor of certain enzymes involved in metabolic pathways. For example, studies have reported that derivatives can inhibit acetylcholinesterase (AChE), suggesting potential applications in neurodegenerative diseases .

The mechanisms through which 2-({3-[(Cyclohexylamino)sulfonyl]benzoyl}amino)benzoic acid exerts its effects may include:

• Inhibition of Prostaglandin Synthesis : By inhibiting COX enzymes, the compound can reduce the synthesis of pro-inflammatory prostaglandins.
• Induction of Apoptosis in Cancer Cells : Certain analogs have been shown to trigger apoptotic pathways in cancer cells, potentially through modulation of Bcl-2 family proteins and caspases .

Case Studies and Research Findings

Several studies have investigated the biological activity of compounds related to 2-({3-[(Cyclohexylamino)sulfonyl]benzoyl}amino)benzoic acid:

Study	Findings
Biological Evaluation Study (2020)	Reported that benzoic acid derivatives activate proteasomal and autophagic pathways in fibroblasts, suggesting potential anti-aging properties .
Antiproliferative Activity (2023)	Demonstrated significant growth inhibition in A549 lung cancer cells with IC50 values around 5 µM for structurally similar compounds .
Enzyme Inhibition Studies	Found that certain derivatives inhibited AChE with IC50 values comparable to established drugs like donepezil, indicating potential for Alzheimer's treatment .

Comparison with Similar Compounds

Structural and Functional Analogues

The following table highlights key structural and functional differences between the target compound and related derivatives:

Compound Name	Molecular Formula	Key Substituents	Biological Activity	Toxicity/Notes
Target Compound	C₂₀H₂₃N₂O₅S	Sulfonylcyclohexylamino-benzoyl	Potential enzyme inhibitor	Unknown (inference required)
2-((3-(Chloromethyl)benzoyl)oxy)benzoic acid	C₁₅H₁₁ClO₅	Chloromethyl-benzoyloxy	Analgesic, reduced gastric toxicity	Lower toxicity than ASA
Sulfometuron-methyl	C₁₅H₁₆N₄O₅S	Pyrimidine-sulfamoyl, methyl ester	Herbicidal	Not reported
3-[(Cyclohexylcarbonyl)amino]-2-methyl-benzoic acid	C₁₅H₁₉NO₃	Cyclohexylcarbonylamino, methyl	Irritant (hazard class)	Labeled IRRITANT
2-{[3-(Cyclohexyloxy)-2-hydroxypropyl]sulfamoyl}benzoic acid	C₁₆H₂₃NO₆S	Cyclohexyloxy-hydroxypropyl-sulfamoyl	Unreported	Supplier data only
2-([2-(Cyclohexylamino)-2-oxoethyl]thio)benzoic acid	C₁₆H₂₀N₂O₃S	Thioether-linked cyclohexylamino-oxoethyl	Unreported	Purity: 95%

Key Comparative Insights

Sulfonamide vs. Sulfamoyl/Ester Derivatives

• The target compound’s sulfonamide bridge contrasts with sulfamoyl-methyl ester groups in Sulfometuron-methyl .
• Cyclohexylamino vs. Cyclohexylcarbonyl: The cyclohexylamino group in the target compound contributes to lipophilicity, whereas cyclohexylcarbonyl (as in ’s compound) introduces a carbonyl group that may reduce basicity and alter solubility .

Toxicity and Pharmacological Profiles

• The chloromethyl-substituted analog in demonstrated reduced gastric toxicity compared to acetylsalicylic acid (ASA), suggesting that bulky substituents (e.g., cyclohexylamino-sulfonyl) may mitigate mucosal damage .
• The IRRITANT classification of 3-[(cyclohexylcarbonyl)amino]-2-methyl-benzoic acid highlights the role of substituent electronegativity and steric effects in toxicity .

Enzyme Interaction Mechanisms

• indicates that benzoyl-containing sulfonamides (e.g., BAPS-amino acids) bind cooperatively to aldose reductase, with the benzoyl group interacting at the substrate site . By analogy, the target compound’s benzoyl-sulfonamide structure may exhibit dual-site binding, enhancing inhibitory potency.

Physicochemical Properties

• Solubility : The target compound’s free carboxylic acid group improves aqueous solubility compared to ester derivatives (e.g., ’s methyl ester) .
• pKa: The pKa of 3-[(cyclohexylcarbonyl)amino]-2-methyl-benzoic acid (3.82) suggests moderate acidity, likely lower than the target compound due to the electron-withdrawing sulfonyl group .